Cas no 860360-01-6 (3-Ethyl-2-methyl-1H-indole-5-carboxylic acid)

• Product Name: 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid
• CAS No: 860360-01-6
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD06755832
• CID: 4717739
• Update Time: 2025-11-03

3-Ethyl-2-methyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid
• ASN 13147915
• HMS1699M02
• 3-ethyl-2-methylindole-5-carboxylic acid
• ST50316872

• MDL： MFCD06755832
• Inchi： 1S/C12H13NO2/c1-3-9-7(2)13-11-5-4-8(12(14)15)6-10(9)11/h4-6,13H,3H2,1-2H3,(H,14,15)
• InChI Key： ZVPOGFAXZBEYDE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C(CC)=C(C)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Topological Polar Surface Area: 53.1

3-Ethyl-2-methyl-1H-indole-5-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid

Introduction to 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid (CAS No. 860360-01-6)

3-Ethyl-2-methyl-1H-indole-5-carboxylic acid is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its complex indole core structure. This compound, identified by the CAS number 860360-01-6, has garnered attention due to its structural versatility and potential applications in drug discovery and synthetic chemistry. The indole moiety, a prominent aromatic system, is widely recognized for its role in biological processes and medicinal chemistry, making derivatives like 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid particularly intriguing for researchers.

The molecular structure of 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid consists of a benzene ring fused with a pyrrole ring, with ethyl and methyl substituents strategically placed to enhance its reactivity. This configuration not only contributes to its unique chemical properties but also opens up numerous possibilities for further functionalization. The carboxylic acid group at the 5-position of the indole ring is particularly noteworthy, as it serves as a versatile handle for chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid has been explored as a precursor in the synthesis of various pharmacologically active compounds. Its indole core is a common scaffold in many natural products and pharmaceuticals, including those with antimicrobial, anti-inflammatory, and even anticancer properties. The presence of the ethyl and methyl groups in the molecule influences its electronic properties and interactions with biological targets, making it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid is its potential in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that can modulate specific biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The carboxylic acid group provides a site for further derivatization, allowing chemists to introduce additional functional groups that can enhance binding affinity or selectivity towards target proteins.

The synthesis of 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid itself is an area of active investigation. Modern synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the indole core with high precision. These advances have not only improved yield but also reduced the environmental impact of the synthesis, aligning with broader sustainability goals in the chemical industry.

Furthermore, computational studies have played a pivotal role in understanding the behavior of 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The pharmacological potential of 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid has also been explored in preclinical models. Initial studies have shown promising results in terms of bioavailability and target engagement. These findings have spurred further investigation into its derivatives, aiming to enhance efficacy while minimizing side effects. The ability to fine-tune the structure through strategic functionalization makes this compound a powerful tool in rational drug design.

As our understanding of complex biological systems continues to grow, so does the demand for structurally diverse compounds like 3-Ethyl-2-methyl-1H-indole-5-carboxylic acid. Its unique combination of features makes it suitable for addressing multifaceted therapeutic challenges. Whether used as an intermediate or a lead compound, its contribution to advancing chemical biology and pharmaceutical science is undeniable.

In conclusion,3-Ethyl-2-methyl-1H-indole-5-carboxylic acid (CAS No. 860360-01-6) represents a fascinating subject of study in modern chemistry and drug discovery. Its structural complexity, coupled with its potential biological activities, positions it as a cornerstone compound in ongoing research efforts aimed at developing innovative treatments for various diseases.